Cas no 735275-40-8 ( )

  structure
  structure
Product Name: 
CAS No:735275-40-8
MF:C16H17F3O3
MW:314.299595594406
CID:978140
PubChem ID:53471381
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • LogP
    • cis-3-[2-Oxo-2-(2-trifluoromethylphenyl)-ethyl]cyclohexane-1-carboxylic acid
    • cis-3-[2-oxo-2-(2-trifluoroMethylphenyl)ethyl]cyclohexane-1-carboxylic acid
    • 735275-40-8
    • cis-3-[2-Oxo-2-(2-trifluoromethylphenyl)ethyl]cyclohexane-1-carboxylic acid; 95%
    • (1S,3R)-3-[2-oxo-2-[2-(trifluoromethyl)phenyl]ethyl]cyclohexane-1-carboxylic acid
    • DTXSID401131397
    • rel-(1R,3S)-3-[2-Oxo-2-[2-(trifluoromethyl)phenyl]ethyl]cyclohexanecarboxylic acid
    • CIS-3-[2-OXO-2-(2-TRIFLUOROMETHYLPHENYL)ETHYL]CYCLOHEXANE-1-CARBOXYLICACID
    • DB-187034
    •  
    • MDL： MFCD06799175
    • Inchi： 1S/C16H17F3O3/c17-16(18,19)13-7-2-1-6-12(13)14(20)9-10-4-3-5-11(8-10)15(21)22/h1-2,6-7,10-11H,3-5,8-9H2,(H,21,22)/t10-,11+/m1/s1
    • InChI Key： GQXBAYXYFBWKJZ-MNOVXSKESA-N
    • SMILES： FC(C1C=CC=CC=1C(C[C@@H]1CCC[C@H](C(=O)O)C1)=O)(F)F

Computed Properties

  • Exact Mass: 314.11300
  • Monoisotopic Mass: 314.11297889g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 419
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37000
  • LogP: 4.16920

  Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AC62924-1g
cis-3-[2-Oxo-2-(2-trifluoromethylphenyl)ethyl]cyclohexane-1-carboxylic acid
 735275-40-8 >95%
1g
 $1725.00 2024-04-19
A2B Chem LLC
AC62924-5g
cis-3-[2-Oxo-2-(2-trifluoromethylphenyl)ethyl]cyclohexane-1-carboxylic acid
 735275-40-8 >95%
5g
 $6660.00 2024-04-19
A2B Chem LLC
AC62924-10g
cis-3-[2-Oxo-2-(2-trifluoromethylphenyl)ethyl]cyclohexane-1-carboxylic acid
 735275-40-8 >95%
10g
 $10052.00 2024-04-19
Crysdot LLC
CD12038247-1g
cis-3-[2-Oxo-2-(2-trifluoromethylphenyl)ethyl]cyclohexane-1-carboxylic acid
 735275-40-8 95+%
1g
 $1301 2024-07-24
Crysdot LLC
CD12038247-5g
cis-3-[2-Oxo-2-(2-trifluoromethylphenyl)ethyl]cyclohexane-1-carboxylic acid
 735275-40-8 95+%
5g
 $4836 2024-07-24
Crysdot LLC
CD12038247-10g
cis-3-[2-Oxo-2-(2-trifluoromethylphenyl)ethyl]cyclohexane-1-carboxylic acid
 735275-40-8 95+%
10g
 $6884 2024-07-24

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